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Compound of Interest

Compound Name: Isodihydrofutoquinol B

Cat. No.: B12390039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the procurement, handling, and application of

Isodihydrofutoquinol B analytical standards, a critical component for accurate and

reproducible research in areas such as natural product chemistry, pharmacology, and drug

development. Isodihydrofutoquinol B, a lignan isolated from plants of the Piper genus, has

garnered research interest for its potential neuroprotective effects.[1][2][3] The availability of a

high-purity analytical standard is essential for the quantitative analysis and quality control of

this compound in various experimental settings.

Sourcing and Procurement of Isodihydrofutoquinol
B
The primary step in utilizing Isodihydrofutoquinol B for research is sourcing a reliable

analytical standard. Several specialized chemical suppliers offer this compound. When

selecting a vendor, it is crucial to consider factors such as purity, availability of a Certificate of

Analysis (CoA), and the supplier's reputation.

Table 1: Key Information for Isodihydrofutoquinol B Analytical Standard
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Parameter Value Source

CAS Number 62499-71-2 [1][3][4][5][6]

Molecular Formula C21H24O5 [1][3][4][6]

Molecular Weight 356.41 g/mol [1][4][6]

Typical Purity ≥95% to ≥98% [4][6]

Physical Description Oil [6]

Initial Source
Piper kadsura, Piper schmidtii,

Piper wightii
[1][3][6]

Table 2: Potential Suppliers of Isodihydrofutoquinol B Analytical Standard

Supplier Catalog Number Purity Available Sizes

MedchemExpress HY-N6400 Not specified
50 mg, 100 mg, 250

mg

Crysdot LLC CD32000783 95+% 5mg

TargetMol TN4282 Not specified Inquire for sizes

ChemFaces CFN96400 >=98% Inquire for sizes

Note: Availability and specifications are subject to change. It is recommended to contact the

suppliers directly for the most current information.

Experimental Protocols
Protocol for Requesting a Certificate of Analysis (CoA)
A Certificate of Analysis is a critical document that provides batch-specific data on the identity,

purity, and quality of the analytical standard.

Identify Potential Suppliers: Refer to Table 2 or conduct a fresh search for suppliers of

Isodihydrofutoquinol B (CAS 62499-71-2).
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Contact Supplier: Reach out to the sales or technical support department of the chosen

supplier(s).

Request CoA: Explicitly request a copy of the Certificate of Analysis for the specific lot

number of Isodihydrofutoquinol B you intend to purchase.

Review CoA: Carefully examine the CoA for the following information:

Lot Number

Purity (typically determined by HPLC, NMR, or Mass Spectrometry)

Identity Confirmation (e.g., via ¹H-NMR, ¹³C-NMR, MS)

Date of Analysis

Recommended Storage Conditions

Expiry or Retest Date

Protocol for Handling and Storage of
Isodihydrofutoquinol B
Proper handling and storage are paramount to maintaining the integrity of the analytical

standard.

Receiving: Upon receipt, visually inspect the packaging for any signs of damage.

Storage:

Powder/Oil: Store the compound in a tightly sealed container at -20°C for long-term

storage (up to 3 years) or at 4°C for shorter periods (up to 2 years).[6]

In Solvent: If dissolved, store at -80°C for up to 6 months or -20°C for up to 1 month.[6] It

is advisable to re-verify the concentration and purity if stored for extended periods.

Light and Air: Protect the standard from light and moisture.
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Handling:

Use appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Allow the container to equilibrate to room temperature before opening to prevent

condensation.

Use calibrated balances and pipettes for accurate weighing and dispensing.

Protocol for Preparation of Stock and Working Solutions
This protocol provides a general guideline for preparing solutions for analytical applications

such as High-Performance Liquid Chromatography (HPLC).

Solvent Selection: Isodihydrofutoquinol B is soluble in solvents such as chloroform,

dichloromethane, ethyl acetate, DMSO, and acetone.[6] Select a solvent that is compatible

with your analytical method.

Stock Solution Preparation (e.g., 1 mg/mL):

Accurately weigh a precise amount of the Isodihydrofutoquinol B standard (e.g., 5 mg).

Quantitatively transfer the standard to a volumetric flask of appropriate size (e.g., 5 mL).

Add a small amount of the chosen solvent to dissolve the standard completely.

Once dissolved, fill the flask to the mark with the solvent.

Cap the flask and invert it several times to ensure a homogenous solution.

Working Solution Preparation:

Prepare a series of dilutions from the stock solution to create calibration standards of

desired concentrations.

Use calibrated micropipettes and volumetric flasks for accurate dilutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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